Cas no 2228914-53-0 (1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228914-53-0
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6328150
• PubChem ID: 165651520
• Update Time: 2025-10-28

1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• 2228914-53-0
• EN300-1739653

• Inchi： 1S/C12H13FO2/c1-8-4-9(6-10(13)5-8)7-12(2-3-12)11(14)15/h4-6H,2-3,7H2,1H3,(H,14,15)
• InChI Key： LNDIUPUJQOJSRH-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid

Research Brief on 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2228914-53-0)

1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2228914-53-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropane carboxylic acid scaffold and fluorinated aromatic moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid involves a multi-step process, starting with the preparation of the cyclopropane ring followed by the introduction of the fluorinated phenyl group. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Researchers have optimized the synthetic route to improve yield and scalability, which is critical for its potential industrial application.

Pharmacological evaluations of this compound have revealed its ability to modulate key biological pathways. In vitro studies demonstrate its inhibitory effects on specific enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may interfere with cancer cell proliferation by targeting signaling pathways like PI3K/AKT, making it a subject of interest in oncology research.

Recent preclinical studies have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight its favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, challenges such as potential toxicity and off-target effects require further investigation to ensure its safety and efficacy in human applications.

In conclusion, 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and conducting rigorous preclinical and clinical evaluations to translate these findings into viable medical treatments.